1. Home
  2. Product
  3. Main Products
  4. 4-(1,3-Benzothiazol-2-ylsulfanyl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one
4-(1,3-Benzothiazol-2-ylsulfanyl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one 4-(1,3-Benzothiazol-2-ylsulfanyl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one
Brand Name: Vulcanchem
CAS No.: 696635-63-9
VCID: VC0496774
InChI: InChI=1S/C19H21N5OS2/c25-17(23-10-12-24(13-11-23)18-20-8-4-9-21-18)7-3-14-26-19-22-15-5-1-2-6-16(15)27-19/h1-2,4-6,8-9H,3,7,10-14H2
SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)CCCSC3=NC4=CC=CC=C4S3
Molecular Formula: C19H21N5OS2
Molecular Weight: 399.5g/mol

4-(1,3-Benzothiazol-2-ylsulfanyl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one

CAS No.: 696635-63-9

Main Products

VCID: VC0496774

Molecular Formula: C19H21N5OS2

Molecular Weight: 399.5g/mol

4-(1,3-Benzothiazol-2-ylsulfanyl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one - 696635-63-9

CAS No. 696635-63-9
Product Name 4-(1,3-Benzothiazol-2-ylsulfanyl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one
Molecular Formula C19H21N5OS2
Molecular Weight 399.5g/mol
IUPAC Name 4-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)butan-1-one
Standard InChI InChI=1S/C19H21N5OS2/c25-17(23-10-12-24(13-11-23)18-20-8-4-9-21-18)7-3-14-26-19-22-15-5-1-2-6-16(15)27-19/h1-2,4-6,8-9H,3,7,10-14H2
Standard InChIKey ZMBWGZBRFNELDW-UHFFFAOYSA-N
SMILES C1CN(CCN1C2=NC=CC=N2)C(=O)CCCSC3=NC4=CC=CC=C4S3
Canonical SMILES C1CN(CCN1C2=NC=CC=N2)C(=O)CCCSC3=NC4=CC=CC=C4S3
PubChem Compound 4919425
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19